Cas no 135123-84-1 ((E)-4-2-Butyl-5-2-(1H-tetrazol-5-yl)-3-(2-thienyl)-1-propenyl-1H-imidazol-1-ylmethyl-Benzoic Acid)

• Product Name: (E)-4-2-Butyl-5-2-(1H-tetrazol-5-yl)-3-(2-thienyl)-1-propenyl-1H-imidazol-1-ylmethyl-Benzoic Acid
• CAS No: 135123-84-1
• MF: C₂₃H₂₄N₆O₂S
• MW: 448.540662765503
• CID: 5053164
• Update Time: 2025-10-10

(E)-4-2-Butyl-5-2-(1H-tetrazol-5-yl)-3-(2-thienyl)-1-propenyl-1H-imidazol-1-ylmethyl-Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-2-Butyl-5-2-(1H-tetrazol-5-yl)-3-(2-thienyl)-1-propenyl-1H-imidazol-1-ylmethyl-Benzoic Acid

• Inchi： 1S/C23H24N6O2S/c1-2-3-6-21-24-14-19(29(21)15-16-7-9-17(10-8-16)23(30)31)12-18(22-25-27-28-26-22)13-20-5-4-11-32-20/h4-5,7-12,14H,2-3,6,13,15H2,1H3,(H,30,31)(H,25,26,27,28)/b18-12+
• InChI Key： CQLSGOAAAQCWSV-LDADJPATSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C(CCCC)=NC=C2/C=C(/C2NN=NN=2)\CC2SC=CC=2)C=C1

Additional information on (E)-4-2-Butyl-5-2-(1H-tetrazol-5-yl)-3-(2-thienyl)-1-propenyl-1H-imidazol-1-ylmethyl-Benzoic Acid

Chemical Compound: (E)-4-(2-Butyl)-5-[2-(1H-Tetrazol-5-yl)]-3-(2-thienyl)-1-propenyl]-1H-imidazol-1-ylmethyl Benzoic Acid

Introduction to the Compound: The compound with CAS No. 135123-84-1, named (E)-4-(2-butyl)-5-[2-(1H-tetrazol-5-yl)]-3-(2-thienyl)-1-propenyl]-1H-imidazol-1-ylmethyl benzoic acid, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, incorporating imidazole, tetrazole, and thiophene rings, which are known for their unique electronic properties and potential applications in drug design and materials science.

Structural Analysis: The molecule features a benzoic acid moiety as the central core, with substituents at the 4-position. The substituent at this position is a 2-butyl group, which introduces steric bulk and potentially influences the compound's solubility and pharmacokinetic properties. The 5-position of the benzoic acid is occupied by a tetrazole ring, a five-membered aromatic heterocycle containing four nitrogen atoms. Tetrazole groups are known for their stability and ability to act as hydrogen bond acceptors, which can enhance bioavailability in drug candidates.

Functional Groups and Their Significance: The presence of a thiophene ring at the 3-position of the propenyl group adds electron-withdrawing character to the molecule, potentially influencing its reactivity and electronic properties. The imidazole ring, located at the 1-position of the propenyl group, contributes to the molecule's aromaticity and can participate in π–π interactions, which are crucial in molecular recognition processes.

Synthesis and Characterization: Recent studies have focused on developing efficient synthetic routes for this compound. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve high yields and purity levels. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the molecular structure and stereochemistry.

Pharmacological Activity: This compound has shown promising results in preclinical studies as a potential candidate for anti-inflammatory and anticancer therapies. Its ability to inhibit specific kinases involved in inflammatory pathways has been demonstrated in vitro. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, making it a viable candidate for further drug development.

Applications in Drug Design: The unique combination of functional groups in this compound makes it an attractive scaffold for medicinal chemistry research. Its ability to modulate multiple biological targets simultaneously could lead to the development of multi-target drugs with enhanced efficacy and reduced side effects.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications. Researchers are exploring strategies such as bioisosteric replacements and prodrug designs to improve its bioavailability. Furthermore, computational modeling techniques are being employed to predict its binding affinity towards various therapeutic targets.

Conclusion: The compound (E)-4-(2-butyl)-5-[2-(1H-tetrazol-5-yl)]-3-(2-thienyl)-1-propenyl]-1H-imidazol-1-ylmethyl benzoic acid represents a significant advancement in heterocyclic chemistry. Its complex structure and versatile functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound holds promise for contributing to innovative solutions in medicine and beyond.